17-(2-Iodovinyl)dihydrotestosterone
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Overview
Description
17-(2-Iodovinyl)dihydrotestosterone has been discontinued.
Scientific Research Applications
1. Gamma-Emitting Ligand for Androgen Receptor Studies
17-(2-Iodovinyl)dihydrotestosterone has been synthesized for use as a gamma-emitting androgen, with potential applications in researching androgen-responsive tissues and tumors, particularly prostate cancer. However, studies showed that while these compounds exhibited some binding to the androgen receptor, they were ultimately not specific or effective enough for this purpose (Hoyte, MacLusky & Hochberg, 1990).
2. Potential Radioligand for Androgen and Progesterone Receptors
Research into developing androgen and progesterone receptor-based radioligands for SPECT imaging led to the synthesis of radioiodinated 17-alpha-iodovinyl testosterone and 19-nortestosterone analogs. These compounds were evaluated for their biological properties, with some showing high receptor affinities and potential for imaging AR and PgR-rich tissues, though the lack of in vivo selectivity suggested limitations for their practical use (Ali, Rousseau & van Lier, 1994).
3. Study of Androgen Metabolism
Various studies have focused on the metabolism of dihydrotestosterone and related compounds in different tissues, including the prostate, hair follicles, and the brain. These studies contribute to understanding the role and function of androgens in different biological contexts, though they may not directly involve 17-(2-Iodovinyl)dihydrotestosterone (Ito & Horton, 1970); (Mensah-Nyagan et al., 1996).
properties
CAS RN |
129163-98-0 |
---|---|
Product Name |
17-(2-Iodovinyl)dihydrotestosterone |
Molecular Formula |
C21H31IO2 |
Molecular Weight |
442.4 g/mol |
IUPAC Name |
(5S,8R,9S,10S,13S,14S)-17-hydroxy-17-[(E)-2-iodoethenyl]-10,13-dimethyl-2,4,5,6,7,8,9,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-3-one |
InChI |
InChI=1S/C21H31IO2/c1-19-8-5-15(23)13-14(19)3-4-16-17(19)6-9-20(2)18(16)7-10-21(20,24)11-12-22/h11-12,14,16-18,24H,3-10,13H2,1-2H3/b12-11+/t14-,16+,17-,18-,19-,20-,21?/m0/s1 |
InChI Key |
DWUIOIDQYOFBEC-XSFMYPOJSA-N |
Isomeric SMILES |
C[C@]12CCC(=O)C[C@@H]1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CCC4(/C=C/I)O)C |
SMILES |
CC12CCC(=O)CC1CCC3C2CCC4(C3CCC4(C=CI)O)C |
Canonical SMILES |
CC12CCC(=O)CC1CCC3C2CCC4(C3CCC4(C=CI)O)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
17-(2-iodovinyl)dihydrotestosterone 17-hydroxy-21-iodopregn-20-en-3-one 17-IPEO E-17alpha-(2-iodovinyl)-5alpha-dihydrotestosterone IV-DHT Z-17alpha-(2-iodovinyl)-5alpha-dihydrotestosterone |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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